N-(2-ethylphenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C25H29N5O2/c1-3-20-9-7-8-12-22(20)27-23(31)18-32-24-17-19(2)26-25(28-24)30-15-13-29(14-16-30)21-10-5-4-6-11-21/h4-12,17H,3,13-16,18H2,1-2H3,(H,27,31)
• InChI Key: HTADNEJBMODNTM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)COC2=NC(=NC(=C2)C)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C25H29N5O2
• Molecular Weight: 431.5 g/mol

Description

N-(2-ethylphenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C25H29N5O2 and its molecular weight is 431.54. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for Imaging Applications

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds structurally related to the requested molecule, has been reported for selective imaging of the translocator protein (18 kDa) with positron emission tomography (PET). Such compounds are designed with specific atoms, enabling labeling with isotopes like fluorine-18 for in vivo imaging, showcasing their application in diagnostic imaging and neurological research (Dollé et al., 2008).

Anticancer and Anti-inflammatory Agents

Research on pyrazolopyrimidine derivatives has indicated their potential as anticancer and anti-inflammatory agents. The synthesis and biological evaluation of such compounds have demonstrated their structure-activity relationships, indicating their application in developing treatments for various cancers and inflammatory conditions (Rahmouni et al., 2016).

Histamine H4 Receptor Ligands

Compounds containing the 2-aminopyrimidine motif, similar in structure to the queried compound, have been studied for their role as ligands of the histamine H4 receptor (H4R). These findings highlight the potential for developing new therapeutic agents targeting H4R, which could have implications in treating allergic reactions and immune system disorders (Altenbach et al., 2008).

Insecticidal Properties

The synthesis of heterocycles incorporating a thiadiazole moiety, derived from compounds structurally related to the target molecule, has shown significant insecticidal activity against pests like the cotton leafworm. This application is crucial for agricultural science, indicating potential for developing new pesticides (Fadda et al., 2017).

Antimicrobial Activity

Some derivatives related to the requested molecule have been synthesized and showed good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid. These findings suggest applications in developing new antimicrobial agents for treating infectious diseases (Hossan et al., 2012).